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Compound of Interest |

2-
Compound Name: (Trifluoromethoxy)benzenesulfona

mide

Cat. No.: B1304635

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers

This technical guide provides a comprehensive overview of 2-
(trifluoromethoxy)benzenesulfonamide, a key intermediate in the development of novel
pharmaceuticals and agrochemicals.

Identifier Value
SMILES 0=S(=0)(N)C1=CC=CC=C1OC(F)(F)F[1]
InChiKey HIFGQHGWMTZMOH-UHFFFAOY SA-N[1]

Physicochemical Properties

Key physicochemical properties of 2-(trifluoromethoxy)benzenesulfonamide are
summarized below, providing essential information for its handling, formulation, and synthesis.
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Property Value Source
CAS Number 37526-59-3 [2][3]
Molecular Formula C7H6F3NO3S [2][3]
Molecular Weight 241.18 g/mol [2]

White to light yellow to light
Appearance (2]
orange powder to crystal

Melting Point 185-190 °C [2]
Purity =>98% (GC) [2]
Storage Store at room temperature [2]

Synthesis and Experimental Protocols

A detailed method for the synthesis of 2-(trifluoromethoxy)benzenesulfonamide involves the
dehalogenation of halogenated trifluoromethoxybenzene sulfonamides. This process, outlined
in German patent DE19543323A1, allows for the production of the compound in high yield and

purity.
Reaction Scheme:

A generalized workflow for this synthesis is depicted below.
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Synthesis Workflow for 2-(trifluoromethoxy)benzenesulfonamide

Reactants & Catalyst Reaction Conditions
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Caption: A diagram illustrating the general workflow for the synthesis of 2-
(trifluoromethoxy)benzenesulfonamide via dehalogenation.

Detailed Experimental Protocol:
The following protocol is adapted from patent DE19543323A1.

e Reaction Setup: In a suitable reaction vessel, combine the halogenated 2-
(trifluoromethoxy)benzenesulfonamide with a diluent (solvent) and a catalyst. An acid
acceptor may also be added if necessary.

e Hydrogenation: The mixture is then hydrogenated with hydrogen gas at a temperature
ranging from O to 200 °C and under elevated pressure.

o Work-up: Upon completion of the reaction, the catalyst is filtered off. The filtrate is then
concentrated.

o Extraction and Drying: The residue is taken up in a suitable organic solvent (e.g., ethyl
acetate) and washed with water. The organic phase is separated, dried over a drying agent
like sodium sulfate, and filtered.

» Crystallization and Isolation: The filtrate is concentrated, and the resulting residue is treated
with a polar organic liquid (e.g., n-butanol) to induce crystallization. The pure, crystalline 2-
(trifluoromethoxy)benzenesulfonamide is then isolated by suction filtration.

Applications in Research and Development

2-(trifluoromethoxy)benzenesulfonamide is a versatile building block in the synthesis of a
variety of biologically active molecules. Its trifluoromethoxy group can enhance properties such
as metabolic stability and lipophilicity, making it a valuable moiety in drug design.

Pharmaceutical Development:

This compound serves as a key intermediate in the synthesis of potential therapeutic agents,
particularly in the areas of:

» Anti-inflammatory agents[2]
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e Anticancer agents|[2]
Agrochemicals:

2-(trifluoromethoxy)benzenesulfonamide is utilized in the formulation of modern

agrochemicals, including:
o Herbicides|[2]
o Pesticides[2]

Biological Activity and Signaling Pathways

Currently, there is limited publicly available data on the specific biological activity and
associated signaling pathways of 2-(trifluoromethoxy)benzenesulfonamide itself. Its primary
role is as a precursor in the synthesis of other active compounds. The biological activity of the
final products will be dependent on the overall structure of the molecule.

The logical relationship for its application is as follows:
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Application Logic of 2-(trifluoromethoxy)benzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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